molecular formula C12H10Fe3O14 B8483166 Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate

Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate

Cat. No.: B8483166
M. Wt: 545.73 g/mol
InChI Key: PFKAKHILNWLJRT-UHFFFAOYSA-H
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

It is a slightly gray-green powder or white crystalline substance that is highly unstable in air, converting to ferric citrate upon exposure . This compound is of significant interest due to its applications in various fields, including nutrition, medicine, and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate can be synthesized by reacting iron filings with citric acid. The reaction typically involves dissolving citric acid in water and adding iron filings to the solution. The mixture is then heated to facilitate the reaction, resulting in the formation of iron(II) citrate. The product is then filtered, washed, and dried to obtain the final compound .

Industrial Production Methods: In industrial settings, iron(II) citrate is produced by treating disodium citrate with sources of iron(II) aquo complexes, such as iron(II) sulfate. This method ensures a higher yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions: Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate undergoes various chemical reactions, including oxidation, reduction, and complexation.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate has numerous applications in scientific research:

Mechanism of Action

Iron(II) 2-hydroxypropane-1,2,3-tricarboxylate exerts its effects primarily through its role in iron metabolism. Upon ingestion, iron(II) is absorbed in the gastrointestinal tract and transported to the bloodstream, where it binds to transferrin. Transferrin then transports iron to various tissues, including the bone marrow, where it is incorporated into hemoglobin for red blood cell production . The molecular targets and pathways involved include the transferrin receptor and various iron transport proteins.

Properties

Molecular Formula

C12H10Fe3O14

Molecular Weight

545.73 g/mol

IUPAC Name

2-hydroxypropane-1,2,3-tricarboxylate;iron(2+)

InChI

InChI=1S/2C6H8O7.3Fe/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;;3*+2/p-6

InChI Key

PFKAKHILNWLJRT-UHFFFAOYSA-H

Canonical SMILES

C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Fe+2].[Fe+2].[Fe+2]

melting_point

White microscopic rhombic, orthorhombic crystals;  mp: decomposition at 350 °C in molecular hydrogen;  soluble in ammonium hydroxide. /Monohydrate/

physical_description

White solid;  [Hawley]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Comparative Example using a Cu(II) salt: An Fe(II) solution was prepared by dissolving 98 g of Iron(II) sulfate heptahydrate in deionized water in a 1 liter glass beaker while adjusting the final weight of the solution to 400 g. A sodium citrate solution was prepared by dissolving 168 g of trisodium citrate dehydrate in deionized water in a 600 ml glass beaker while adjusting the final weight of the solution to 560 g. The sodium citrate solution was added rapidly to the iron(II) sulfate solution to form an iron(II) citrate solution. 29.25 g of copper(II) sulfate pentahydrate was dissolved in deionized water while adjusting the final weight of the solution to 300 g. The iron(II) citrate solution was then added rapidly to the copper (II) sulfate solution while mixing. Under these conditions, the reduction of the copper powder was incomplete and particles had a nodular/lumpy surface appearance.
[Compound]
Name
Cu(II)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Iron(II) sulfate heptahydrate
Quantity
98 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
glass
Quantity
1 L
Type
solvent
Reaction Step Two
Quantity
168 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
glass
Quantity
600 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
iron(II) sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.